2,3,6-Trifluorostyrene

2,3,6-Trifluorostyrene is a fluorinated aromatic compound with the molecular formula C8H5F3 and a molecular weight of 158.12 g/mol. It is characterized as a colorless to pale yellow liquid that exhibits high reactivity due to the presence of trifluoromethyl groups. The compound's structure features a vinyl group attached to a benzene ring, where three fluorine atoms are substituted at the 2, 3, and 6 positions on the aromatic ring. This unique arrangement of fluorine atoms imparts distinct electronic and steric properties that make 2,3,6-trifluorostyrene valuable in various chemical applications .

• Substitution Reactions: The fluorine atoms can be replaced by other nucleophiles under suitable conditions.
• Oxidation and Reduction Reactions: The vinyl group can undergo oxidation and reduction processes, leading to functionalized derivatives.
• Cycloaddition Reactions: Transition metal-catalyzed cycloaddition reactions can produce cycloalkanes and cycloalkenes containing fluoro groups.

The presence of electron-withdrawing fluorine atoms enhances the reactivity of both the vinyl and aromatic portions of the molecule, facilitating these reactions.

Research indicates that 2,3,6-trifluorostyrene exhibits significant biological activity. It has demonstrated antimicrobial, antifungal, and antitumor properties. Specifically:

• Antimicrobial Activity: It inhibits fatty acid synthesis in bacteria.
• Antifungal Activity: Its mechanism involves disrupting membrane integrity.
• Antitumor Activity: Studies have shown effectiveness against breast cancer by targeting estrogen receptor signaling pathways .

The synthesis of 2,3,6-trifluorostyrene typically involves several methods:

• Friedel-Crafts Alkylation: This method utilizes benzene and trifluoromethyl vinyl ketone in the presence of a Lewis acid catalyst. This reaction is regioselective and stereoselective, yielding up to 80%.
• Fluorination: Direct fluorination of styrene derivatives can also be employed to introduce trifluoromethyl groups into the aromatic system .

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the successful synthesis of this compound.

2,3,6-Trifluorostyrene has diverse applications across various fields:

• Material Science: It serves as a building block for synthesizing novel materials and polymers with unique properties.
• Pharmaceutical Development: Investigated for its potential in creating fluorinated pharmaceuticals and drug intermediates.
• Organic Synthesis: Utilized in modifying existing compounds and preparing heterocyclic structures with promising biological activities .

Studies focusing on interaction mechanisms reveal that 2,3,6-trifluorostyrene can interact with various biological targets. Its unique electronic properties allow it to engage in specific binding interactions with enzymes or receptors involved in metabolic pathways. These interactions are crucial for understanding its potential therapeutic applications .

Several compounds share structural similarities with 2,3,6-trifluorostyrene. Here are some notable examples:

Comparison: The positioning of fluorine atoms in 2,3,6-trifluorostyrene imparts distinct electronic characteristics compared to these similar compounds. This affects its reactivity profile and potential applications in synthesis and medicinal chemistry .

Radical Initiation Pathways in Vinyl Fluoromonomer Systems

Radical polymerization of 2,3,6-trifluorostyrene typically employs initiators such as azobisisobutyronitrile (AIBN) or benzoyl peroxide under thermal or photochemical conditions. Studies on analogous α-fluorostyrenes reveal that radical bulk polymerization at 70°C with AIBN yields low-molecular-weight polymers (weight-average molecular weight M_w ≈ 12,500, number-average molecular weight M_n ≈ 6,250) due to chain-transfer reactions and premature termination [1]. Suspension and emulsion polymerization methods mitigate these issues by reducing viscosity and heat buildup, enhancing control over molecular weight distribution.

The electron-withdrawing fluorine atoms stabilize propagating radicals through inductive effects, slowing termination rates and enabling moderate conversion efficiencies (60–80%) [1]. However, side reactions such as β-scission and chain transfer to monomer remain prevalent, necessitating optimized initiator-to-monomer ratios (typically 1:100–1:500). Ultraviolet light initiation at room temperature has been explored but often results in discolored products due to HF elimination [1].

Table 1: Radical Polymerization Conditions and Outcomes for Fluorostyrenes

Cationic Polymerization Behavior of Trifluorostyrenes

Cationic polymerization of 2,3,6-trifluorostyrene is mediated by Lewis acids such as boron trifluoride (BF₃) or aluminum chloride (AlCl₃). The strong electron-withdrawing effect of the trifluoromethyl groups enhances carbocation stability, enabling propagation at mild temperatures (0–40°C) [1]. Recent advances employ tris(pentafluorophenyl)borane (B(C₆F₅)₃) with alcohol co-initiators, achieving controlled molecular weights (Đ = 1.2–1.5) via reversible chain transfer to thiocarbonylthio compounds [5].

Kinetic studies on styrene analogs indicate that cationic polymerization rates depend critically on the counterion’s nucleophilicity. Weakly coordinating anions (e.g., SbF₆⁻) suppress chain transfer, yielding higher-molecular-weight polymers (M_n > 50,000 g/mol) [1]. However, excessive acid strength can lead to Friedel-Crafts alkylation side reactions, necessitating precise stoichiometric control.

Copolymerization with Non-Fluorinated Comonomers

2,3,6-Trifluorostyrene copolymerizes effectively with non-fluorinated monomers like styrene, methyl methacrylate (MMA), and methacrylic acid (MAA). Nitroxide-mediated polymerization (NMP) with 2,3,4,5,6-pentafluorostyrene (PFS) and MAA requires ≥40 mol% PFS to maintain control, suggesting that the electron-deficient trifluorostyrene units stabilize propagating radicals and suppress chain transfer [6]. Reactivity ratios (r₁ for trifluorostyrene ≈ 0.8, r₂ for MAA ≈ 0.3) indicate a tendency toward alternating copolymer structures [6].

Atom transfer radical polymerization (ATRP) using naphthalene diimide (NDI) initiators produces amphiphilic block copolymers with tunable charge-transfer properties. For example, NDI-endcapped polystyrene-b-poly(trifluorostyrene) exhibits solvatochromic emission shifts (λ_max = 460–540 nm) due to through-space charge transfer interactions [2].

Table 2: Copolymerization Parameters for 2,3,6-Trifluorostyrene and Methacrylic Acid

Thermocyclodimerization Processes for Cyclic Fluoropolymers

Thermocyclodimerization of 2,3,6-trifluorostyrene derivatives at 150–200°C produces fluoropolymers containing perfluorocyclobutane (PFCB) rings. The reaction proceeds via a [2π+2π] cycloaddition mechanism, facilitated by the electron-deficient vinyl group [7]. Kinetic studies show an activation energy (E_a) of ≈80 kJ/mol, with reaction rates doubling per 20°C increase [7].

PFCB-based polymers exhibit exceptional thermal stability (decomposition onset >400°C) and low dielectric constants (k ≈ 2.1), making them ideal for microelectronic insulation and fuel cell membranes [7]. Molecular weights up to 58,000 g/mol are achievable using silanol-terminated precursors, which undergo simultaneous condensation and cyclodimerization [7].

Table 3: Properties of Thermocyclodimerized 2,3,6-Trifluorostyrene Polymers

Inductive and Mesomeric Effects

The fluorine atoms in 2,3,6-trifluorostyrene exert profound electronic effects through both inductive and mesomeric mechanisms [5] [6]. Fluorine, being the most electronegative element, demonstrates a strong negative inductive effect with a σI value of 0.51, while simultaneously exhibiting a positive mesomeric effect with σR = -0.34 [5]. This dual nature creates a complex electronic landscape where the inductive effect leads to stabilization of both the highest occupied molecular orbital and lowest unoccupied molecular orbital, while the mesomeric effect tends to destabilize the frontier molecular orbitals due to the low-lying atomic orbitals of fluorine [7].

The specific meta-substitution pattern in positions 2, 3, and 6 creates unique charge distribution patterns across the aromatic ring [8]. Each fluorine substitution generates a new π-orbital in conjugation with the aromatic ring, with these newly created π-orbitals being lower in energy than the original six aromatic orbitals [8]. The meta-fluorine atoms at positions 3 and 6 particularly influence the electron density distribution, creating regions of decreased electron density in the inner ring π-system [5] [9].

Molecular Orbital Contributions

Density functional theory calculations reveal that the fluorine substituents in 2,3,6-trifluorostyrene significantly modify the molecular orbital structure compared to unsubstituted styrene [10] [11]. The presence of three fluorine atoms creates a complex pattern of orbital interactions where the fluorine atoms contribute to both bonding and antibonding character depending on their position relative to the ring atoms [8]. The meta-fluorine substitution pattern results in stabilization effects that are intermediate between those observed in purely ortho- and para-substituted systems [12].

The charge on the substituent active region demonstrates measurable changes under the impact of the fluorinated environment [11] [13]. Computational studies using multiple levels of theory including MP2 and density functional theory methods show that the electronic properties of fluorine-substituted systems undergo significant modifications when multiple fluorine atoms are present in meta positions [11]. The electron-withdrawing nature of the fluorine substituents creates an electron-deficient aromatic system that exhibits enhanced reactivity toward nucleophilic aromatic substitution reactions [14] [15].

Vibronic Coupling Effects

Highly fluorinated aromatic systems like 2,3,6-trifluorostyrene exhibit unique vibronic coupling phenomena [16]. The fluorination stabilizes πσ* states through what is known as the perfluoro effect, which modulates the dynamics of excited electronic states [16]. Vibronic coupling between excited ππ* and higher-lying πσ* states, mediated by out-of-plane vibrational modes, creates characteristic oscillations in time-resolved spectroscopic measurements [16]. The oscillations become more pronounced as more fluorine atoms are attached to aromatic rings and when they are positioned closer to each other [16].

Steric Influences on Monomer Reactivity and Polymer Morphology

The steric environment created by the fluorine substituents in 2,3,6-trifluorostyrene significantly impacts both its monomer reactivity and the resulting polymer morphology [17] [18]. Despite fluorine having a relatively small van der Waals radius of 1.35 Å, closely resembling hydrogen at 1.20 Å, the carbon-fluorine bond length of 1.39 Å creates specific steric constraints that influence molecular behavior [19].

Monomer Reactivity Patterns

The reactivity of 2,3,6-trifluorostyrene in polymerization reactions is significantly influenced by the steric arrangement of the fluorine substituents [17] [20]. The mutual repulsion between fluorine atoms can sterically assist certain reaction mechanisms, particularly in radical addition processes [17]. Research on fluorinated vinyl monomers demonstrates that fluorine substituents can stimulate addition reactivity through the aid of steric effects, where the repulsion between fluorine atoms facilitates radical transfer mechanisms [17].

The electron-withdrawing inductive effect of the fluorine substituents overcomes steric hindrance effects that might otherwise impede reactivity [20]. Studies on trifluoromethylstyrene isomers show that the strong electron-withdrawing character enables efficient polymerization despite potential steric constraints [20]. The reactivity in anionic polymerization systems demonstrates that ortho-, meta-, and para-substituted aromatic compounds can exhibit different reactivities due to steric hindrance, but the electronic effects often dominate [20].

Polymer Morphology Development

The incorporation of fluorine-containing monomers like 2,3,6-trifluorostyrene into polymer chains significantly affects the resulting polymer morphology [18] [21]. The excessive fluorine atoms increase the steric effect in the copolymer structure and can hinder the migration of fluorine-containing segments [18]. This steric hindrance influences the phase separation behavior and surface properties of the resulting polymeric materials [21].

Fluorinated copolymers demonstrate enhanced surface properties due to the migration of fluorinated segments to the surface [21]. The surface roughness of copolymer films increases with the use level of fluorinated monomers, contributing to enhanced hydrophobic properties [21]. The branching degree and molecular weight of copolymers tend to increase as fluorine content increases, resulting in higher glass transition temperatures and broader molecular weight distributions [21].

Steric Effects on Polymerization Kinetics

The polymerization kinetics of 2,3,6-trifluorostyrene are influenced by the steric demands of the fluorine substituents [22] [10]. Fluorine substitution can result in dramatic changes in the energetic profile of thermal processes, with barriers for thermal reactions increasing considerably due to destabilization of transition states by increased steric hindrance [22]. When fluorine atoms are forced to pass over bulky portions of molecules during reaction processes, the activation barriers can increase by 20-30 kilojoules per mole [22].

The steric effects manifest differently depending on the substitution pattern and the nature of the polymerization mechanism [23] [24]. In coordination polymerization systems, fluoromonomers face challenges due to strong chelation between fluorine and catalysts, but modern catalyst designs can overcome these limitations [24]. The development of sterically bulky and electron-donating ligands helps reduce the coordination priority of polar fluorine atoms to active metal centers [24].

Comparative Analysis with Ortho- and Para-Fluorinated Analogues

A comprehensive understanding of 2,3,6-trifluorostyrene requires systematic comparison with its ortho- and para-fluorinated analogues to elucidate the specific effects of substitution patterns [25] [26] [27].

Thermodynamic and Phase Behavior Differences

Studies of polymer blends involving styrene, ortho-fluorostyrene, and para-fluorostyrene reveal significant differences in phase behavior and miscibility [25] [26]. The Flory-Huggins interaction parameter between styrene and ortho-fluorostyrene (χS,oFS) is much smaller than the parameter between styrene and para-fluorostyrene (χS,pFS) [25] [26]. This fundamental difference indicates that the position of fluorine substitution profoundly affects intermolecular interactions and polymer compatibility [27].

The glass transition temperatures of fluorinated styrene polymers show distinct patterns based on substitution position [27]. Miscibility windows observed in polymer blend systems depend critically on the specific fluorine substitution pattern, with ortho-substituted systems showing different behavior compared to para-substituted analogues [25] [26]. These differences arise from the varying electronic and steric effects imposed by different substitution patterns [27].

Reactivity Comparisons in Coordination Polymerization

Coordination polymerization studies reveal distinct reactivity patterns among different fluorostyrene isomers [28] [24]. Ortho-fluorostyrene demonstrates successful coordination-insertion polymerization using rare-earth metal-based catalytic systems, achieving high activity (2.3 × 10^6 grams polymer per mole scandium per hour) and perfect syndioselectivity with rrrr > 99% [28]. The proximity of the fluorine atom to the vinyl group in ortho-fluorostyrene creates unique challenges and opportunities in coordination chemistry that differ from meta- and para-substituted systems [28].

Para-fluorostyrene polymerization exhibits excellent activity (1.12 × 10^7 grams per mole lanthanide per hour) with distinguished syndioselectivity (rrrr > 99%) and high conversion (98.4%) when using appropriately designed catalysts [24]. The electronic effects of para-substitution create different catalyst-substrate interactions compared to ortho- and meta-substituted systems [24]. Density functional theory calculations show that the position of fluorine substitution affects the coordination behavior and the ability of the monomer to poison active catalytic species [24].

Electronic Structure Variations

The electronic structure differences among ortho-, meta-, and para-fluorinated styrene derivatives manifest in distinct spectroscopic and computational properties [29] [12]. In nucleophilic aromatic substitution reactions, fluorine atoms located ortho to the point of substitution may have variable activating influence, while para-positioned fluorine is slightly deactivating and meta-positioned fluorine is activating [12]. These positional effects reflect the different electronic environments created by varying substitution patterns [12].

Hammett parameter correlations show that fluorine substituents in different positions exhibit distinct electronic effects [11] [13]. Meta- and para-substituted fluorobenzene derivatives demonstrate different patterns in homodesmotic reaction energies and electron donor-acceptor characteristics [11]. The charge distribution patterns, as measured by charge on the substituent active region values, vary significantly between different substitution patterns, providing quantitative measures of electronic differences [11] [13].

Polymerization Mechanism Distinctions

The polymerization mechanisms of different fluorostyrene isomers show distinct characteristics based on substitution patterns [30] [31]. Studies of polyfluorophenyl-substituted thiophenes demonstrate that polymerization success depends critically on both the substitution position and the number of fluorine atoms [30]. A 3,4,5-trifluorophenyl-substituted system proceeds successfully in transition-metal-free polymerization, while 2,4,6- and 2,3,4-trifluoro-substituted systems do not polymerize under the same conditions [30].

The influence of fluorine substituents on catalytic activity and polymer properties varies systematically with substitution pattern [31]. Complexes containing electron-withdrawing nitrogen-aryl substituents with different fluorine patterns (such as 4-trifluoromethyl versus 2,6-difluoro) afford different molecular weight polyisoprene products [31]. The stereoselectivity and regioselectivity of polymerization processes show dependence on the specific arrangement of fluorine substituents around the aromatic ring [31].